Cas no 1403962-40-2 (3-(2-methylquinolin-6-yl)prop-2-enoic acid)

• Product Name: 3-(2-methylquinolin-6-yl)prop-2-enoic acid
• CAS No: 1403962-40-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6049258
• PubChem ID: 81223821
• Update Time: 2025-05-25

3-(2-methylquinolin-6-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylquinolin-6-yl)prop-2-enoic acid
• EN300-1829055
• AKOS019795199
• 1403962-40-2

• Inchi： 1S/C13H11NO2/c1-9-2-5-11-8-10(4-7-13(15)16)3-6-12(11)14-9/h2-8H,1H3,(H,15,16)/b7-4+
• InChI Key： QZQPRCGHHKJZME-QPJJXVBHSA-N
• SMILES： OC(/C=C/C1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2-methylquinolin-6-yl)prop-2-enoic acid

HIGHLIGHTING THE CHEMICAL AND BIOLOGICAL PROPERTIES OF 3-(2-METHYLQUINOLIN-6-YL)PROP-2-E NOIC ACID (CAS NO. 1403962–40– )

3-(2-Methylquinolin- -6-YL)PROP- -ENOIC ACID is a structurally unique organic compound characterized by its conjugated quinoline and α,β-un saturated carboxylic acid moieties. This compound belongs to the broader class of quinoline derivatives, which have gained significant attention in medicinal chemistry due to their diverse biological activities. The presence of the methyl group at the 2-position of the quinoline ring introduces steric hindrance and electronic modulation, potentially enhancing stability or altering pharmacokinetic profiles compared to unsubstituted analogs. Recent studies published in journals such as Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry highlight its emerging role in targeted drug delivery systems.

The synthesis of this compound typically involves a multi-step strategy combining Suzuki coupling and Michael addition reactions. A notable advancement reported in 2023 by researchers at the University of Tokyo demonstrated a one-pot protocol achieving over 85% yield through optimized solvent systems and ligand selection for palladium-catalyzed cross-coupling steps. This method significantly reduces production costs while maintaining high stereochemical purity—a critical factor for pharmaceutical applications requiring precise enantiomeric control.

In vitro studies reveal remarkable biological properties: when tested against human cancer cell lines (A549, MCF7), this compound exhibited IC50 values as low as 1.8 µM through mechanisms involving mitochondrial depolarization and inhibition of NF-kB signaling pathways. A groundbreaking 2024 study published in Nature Communications identified its ability to selectively target cancer stem cells without affecting normal progenitor cells—a breakthrough addressing current limitations in chemotherapy efficacy. The conjugated π-electron system between the quinoline ring and propenoyl moiety facilitates redox cycling that generates reactive oxygen species under hypoxic tumor conditions, a property now being exploited in photodynamic therapy formulations.

Clinical translation efforts are focused on optimizing pharmacokinetic parameters through prodrug strategies. A phase I trial conducted at MD Anderson Cancer Center demonstrated acceptable safety profiles with oral bioavailability improved from 18% to 57% after esterification with polyethylene glycol derivatives. Structural modifications targeting the propenoyl group—such as introducing fluorine substituents—are currently under investigation to enhance blood-brain barrier penetration for neuro-oncology applications.

The unique structural features of this compound make it an ideal scaffold for combinatorial drug design. Its quinoline core provides binding affinity for histone deacetylase enzymes, while the α,β-un saturated carboxylic acid group enables covalent warhead formation for targeted protein degradation strategies. Recent collaborations between MIT and Novartis have leveraged these properties to develop PROTAC molecules showing >95% degradation efficiency against BRD4 oncogenic proteins in xenograft models.

Safety evaluations conducted per OECD guidelines confirm no mutagenic effects up to 5 mg/kg doses in Ames tests and Hershfield micronucleus assays. The absence of metabolic activation pathways involving CYP enzymes reduces drug-drug interaction risks—a critical advantage over traditional chemotherapeutics. Ongoing research explores its potential as a radiosensitizer by exploiting its ability to induce DNA strand breaks synergistically with ionizing radiation.

Innovative applications beyond oncology are emerging: recent preclinical data indicates potent anti-inflammatory activity via selective COX-II inhibition (IC50=7 µM), positioning this compound as a promising candidate for rheumatoid arthritis therapies without gastrointestinal side effects associated with conventional NSAIDs. Its structural versatility also enables formulation into nano-emulsion carriers achieving sustained release profiles exceeding 7 days in vitro.